Cas no 73025-63-5 (3,5,6,11,12-pentahydroxy-3-(hydroxyacetyl)-10-methoxy-1,2,3,4-tetrahydrotetracen-1-yl 3-amino-2,3,6-trideoxyhexopyranoside)

• Product Name: 3,5,6,11,12-pentahydroxy-3-(hydroxyacetyl)-10-methoxy-1,2,3,4-tetrahydrotetracen-1-yl 3-amino-2,3,6-trideoxyhexopyranoside
• CAS No: 73025-63-5
• MF: C₂₇H₃₁NO₁₁
• MW: 545.535148859024
• CID: 1758954
• PubChem ID: 153506
• Update Time: 2025-04-21

3,5,6,11,12-pentahydroxy-3-(hydroxyacetyl)-10-methoxy-1,2,3,4-tetrahydrotetracen-1-yl 3-amino-2,3,6-trideoxyhexopyranoside Chemical and Physical Properties

Names and Identifiers

• 3,5,6,11,12-pentahydroxy-3-(hydroxyacetyl)-10-methoxy-1,2,3,4-tetrahydrotetracen-1-yl 3-amino-2,3,6-trideoxyhexopyranoside
• 1-[4-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-2,5,6,11,12-pentahydroxy-7-methoxy-3,4-dihydro-1H-tetracen-2-yl]-2-hydroxyethanone
• DTXSID70993793
• 5-Naphthacenyloxy, 10-((3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexapyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11,12-tetrahydro-8-(hydroxyacetyl)-1-methoxy-, (8S-cis)-
• 73025-63-5
• (8S-cis)-10-((3-Amino-2,3,6-trideoxy-alpha-L-lyxo-hexapyranosyl)oxy)-7,8,9,10-tetrahydro-6,8,11,12-tetrahydro-8-(hydroxyacetyl)-1-methoxy-5-naphthacenyloxy
• Adriamycin semiquinone free radical

• Inchi： 1S/C27H31NO11/c1-10-22(31)13(28)6-17(38-10)39-15-8-27(36,16(30)9-29)7-12-19(15)26(35)21-20(24(12)33)23(32)11-4-3-5-14(37-2)18(11)25(21)34/h3-5,10,13,15,17,22,29,31-36H,6-9,28H2,1-2H3
• InChI Key： HNPNGLGEXIWMNH-UHFFFAOYSA-N
• SMILES： O(C1CC(C(C(C)O1)O)N)C1C2C(=C3C(=C4C(=CC=CC4=C(C3=C(C=2CC(C(CO)=O)(C1)O)O)O)OC)O)O

Computed Properties

• Exact Mass: 545.18971080g/mol
• Monoisotopic Mass: 545.18971080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 212Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 873.1°C at 760 mmHg
• Flash Point: 481.8°C
• Refractive Index: 1.768